Dimethyl terephthalate

• CAS No.: 120-61-6
• Product Name: Dimethyl terephthalate
• Molecular Formula: C6H4(COOCH3)2; C10H10O4; C10H10O4
• Molecular Weight: 194.18g/mol
• IUPAC Name: dimethyl benzene-1,4-dicarboxylate
• Standard InChI: InChI=1S/C10H10O4/c1-13-9(11)7-3-5-8(6-4-7)10(12)14-2/h3-6H,1-2H3
• Standard InChIKey: WOZVHXUHUFLZGK-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(C=C1)C(=O)OC
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)OC
• Appearance: Dimethyl terephthalate appears as white solid or heated colorless liquid. Has no odor. Liquid solidifies in cool water. Solid and liquid sink in water. (USCG, 1999),DryPowder; DryPowder, OtherSolid; OtherSolid; PelletsLargeCrystals,WHITE FLAKES.
• Boiling Point: 572 °F at 760 mm Hg (sublimes) (NTP, 1992); 288.0 °C; 288 °C
• Colorform: Colorlesss crystals; NEEDLES FROM ETHER
• Density: 1.2 at 68 °F 1.08 at 145°C (liquid) (USCG, 1999); 1.075 g/cu cm at 141 °C; 1.2 g/cm³
• Flash Point: 308 °F (NTP, 1992); 146 °C OC; 308 °F (153 °C) (Open cup); 141 °C c.c.
• Melting Point: 284 to 288 °F (NTP, 1992); 141.0 °C; 141 °C; 140 °C
• Physical Description: Dimethyl terephthalate appears as white solid or heated colorless liquid. Has no odor. Liquid solidifies in cool water. Solid and liquid sink in water. (USCG, 1999); DryPowder; DryPowder, OtherSolid; OtherSolid; PelletsLargeCrystals; WHITE FLAKES.
• Description: Dimethyl terephthalate appears as white solid or heated colorless liquid. Has no odor. Liquid solidifies in cool water. Solid and liquid sink in water. (USCG, 1999)
• Solubility: less than 1 mg/mL at 55° F (NTP, 1992); 9.78e-05 M; Soluble in ether and hot alcohol; Soluble in chloroform; slightly soluble in ethanol. methanol; 0.3 G/ML IN HOT WATER; In water, 19 mg/L at 25 °C; Solubility in water at 13 °C: very poo
• Synonyms: dimethyl 4-phthalate; dimethyl p-phthalate; dimethyl terephthalate; dimethylterephthalate
• Vapor Density: 6.7 (NTP, 1992) (Relative to Air); Relative vapor density (air = 1): 5.5
• Vapor Pressure: 16 mm Hg at 212 °F ; 140 mm Hg at 302° F (NTP, 1992); 0.01 mmHg; 1.06X10-2 mm Hg at 25 °C; Vapor pressure, Pa at 2.5 °C: 1.4
• PubChem Compound: 8441
• Last Modified: Nov 11 2021